Cas no 1076197-52-8 (6-Nitroquinoxaline-2,3-dione)

6-Nitroquinoxaline-2,3-dione is a selective and potent antagonist of the AMPA and kainate subtypes of ionotropic glutamate receptors. Its high affinity for these receptors makes it a valuable tool in neuropharmacological research, particularly for studying excitatory synaptic transmission and glutamate-mediated neurotoxicity. The compound exhibits excellent stability and solubility in aqueous solutions, facilitating its use in electrophysiological and biochemical assays. Its nitro group enhances reactivity, allowing for further chemical modifications if required. Researchers favor 6-Nitroquinoxaline-2,3-dione for its specificity in blocking non-NMDA glutamate receptors, aiding in the exploration of neurological disorders such as stroke, epilepsy, and neurodegenerative diseases.
6-Nitroquinoxaline-2,3-dione structure
6-Nitroquinoxaline-2,3-dione structure
Product Name:6-Nitroquinoxaline-2,3-dione
CAS No:1076197-52-8
MF:C8H3N3O4
MW:205.127121210098
CID:5140374
PubChem ID:18424123
Update Time:2026-03-03

6-Nitroquinoxaline-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2,3-Quinoxalinedione, 6-nitro-
    • AKOS016009801
    • AS-59330
    • 6-nitro-2,3-dihydroquinoxaline-2,3-dione
    • CS-W015387
    • 6-Nitro-2,3-quinoxalinedione
    • 7-nitroquinoxaline-2,3-dione
    • 6-Nitroquinoxaline-2,3-dione
    • SCHEMBL1305456
    • D81758
    • AKOS025243991
    • 1076197-52-8
    • DTXSID001309770
    • MDL: MFCD00673833
    • Inchi: 1S/C8H3N3O4/c12-7-8(13)10-6-3-4(11(14)15)1-2-5(6)9-7/h1-3H
    • InChI Key: MWYQQZLHLYIGHV-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=C([N+]([O-])=O)C=C2)=NC(=O)C1=O

Computed Properties

  • Exact Mass: 205.01235559g/mol
  • Monoisotopic Mass: 205.01235559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 105Ų

6-Nitroquinoxaline-2,3-dione Pricemore >>

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